Cas no 2411265-62-6 (1-[4-(1,3-Benzothiazol-2-yl)piperazin-1-yl]-2-chloropropan-1-one)

• Product Name: 1-[4-(1,3-Benzothiazol-2-yl)piperazin-1-yl]-2-chloropropan-1-one
• CAS No: 2411265-62-6
• MF: C₁₄H₁₆ClN₃OS
• MW: 309.814340591431
• CID: 6001080
• PubChem ID: 146085818
• Update Time: 2025-05-19

1-[4-(1,3-Benzothiazol-2-yl)piperazin-1-yl]-2-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-7560413
• Z1562124937
• 2411265-62-6
• 1-[4-(1,3-Benzothiazol-2-yl)piperazin-1-yl]-2-chloropropan-1-one

• Inchi： 1S/C14H16ClN3OS/c1-10(15)13(19)17-6-8-18(9-7-17)14-16-11-4-2-3-5-12(11)20-14/h2-5,10H,6-9H2,1H3
• InChI Key： MUCQIYSZUNIQFC-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCN(C2=NC3C=CC=CC=3S2)CC1)=O

Computed Properties

• Exact Mass: 309.0702610g/mol
• Monoisotopic Mass: 309.0702610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.7Ų

Additional information on 1-[4-(1,3-Benzothiazol-2-yl)piperazin-1-yl]-2-chloropropan-1-one

Exploring the Versatile Applications of 1-[4-(1,3-Benzothiazol-2-yl)piperazin-1-yl]-2-chloropropan-1-one (CAS No. 2411265-62-6)

The compound 1-[4-(1,3-Benzothiazol-2-yl)piperazin-1-yl]-2-chloropropan-1-one (CAS No. 2411265-62-6) has garnered significant attention in the field of medicinal chemistry and material science due to its unique structural features and potential applications. This article delves into the properties, synthesis, and diverse uses of this intriguing molecule, while also addressing some of the most frequently asked questions in online searches.

At its core, 1-[4-(1,3-Benzothiazol-2-yl)piperazin-1-yl]-2-chloropropan-1-one combines a benzothiazole moiety with a piperazine ring, creating a scaffold that has shown promise in various research areas. The presence of the chloropropanone group adds to its reactivity, making it a valuable intermediate in organic synthesis. Researchers have particularly focused on its potential in developing novel pharmaceutical compounds, given the known biological activities of both benzothiazole and piperazine derivatives.

One of the most searched topics regarding this compound relates to its synthetic pathways. The typical synthesis of 1-[4-(1,3-Benzothiazol-2-yl)piperazin-1-yl]-2-chloropropan-1-one involves the reaction of 2-chloropropanoyl chloride with 2-(piperazin-1-yl)benzothiazole under controlled conditions. This process requires careful optimization of reaction parameters such as temperature, solvent choice, and stoichiometry to achieve high yields and purity. Recent advancements in green chemistry have led to the exploration of more environmentally friendly synthetic routes, addressing another hot topic in chemical research.

The pharmacological potential of this compound has been a subject of numerous studies. The benzothiazole core is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. When combined with the piperazine moiety, which often enhances bioavailability and target specificity, 1-[4-(1,3-Benzothiazol-2-yl)piperazin-1-yl]-2-chloropropan-1-one presents an interesting scaffold for drug discovery. Current research focuses on its potential as a lead compound for developing treatments for neurological disorders, given the ability of similar structures to cross the blood-brain barrier.

In material science applications, the compound's unique electronic properties have attracted attention. The benzothiazole-piperazine combination offers interesting photophysical characteristics that make it suitable for developing organic electronic materials. Researchers are investigating its potential use in organic light-emitting diodes (OLEDs) and photovoltaic devices, aligning with the growing demand for sustainable energy solutions.

The physicochemical properties of 1-[4-(1,3-Benzothiazol-2-yl)piperazin-1-yl]-2-chloropropan-1-one are crucial for its various applications. It typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its melting point and stability profile make it suitable for various formulation approaches, a topic frequently searched by formulation scientists and process chemists.

Recent trends in chemical research have focused on the structure-activity relationship (SAR) of compounds like 1-[4-(1,3-Benzothiazol-2-yl)piperazin-1-yl]-2-chloropropan-1-one. Computational chemistry and molecular modeling approaches are being increasingly employed to predict its interactions with biological targets, reducing the need for extensive experimental screening. This aligns with the pharmaceutical industry's push toward more efficient drug discovery methods.

Quality control and analytical methods for this compound represent another area of interest. High-performance liquid chromatography (HPLC) and mass spectrometry are commonly used for purity assessment, while nuclear magnetic resonance (NMR) spectroscopy provides structural confirmation. The development of robust analytical methods ensures the compound's consistent quality for research and potential commercial applications.

From a commercial perspective, the demand for 1-[4-(1,3-Benzothiazol-2-yl)piperazin-1-yl]-2-chloropropan-1-one has been steadily increasing, particularly from pharmaceutical and material science research laboratories. Suppliers typically offer it in various quantities, from milligram-scale for initial screening to kilogram quantities for more extensive studies. The compound's pricing reflects its synthetic complexity and purity requirements.

Looking toward the future, researchers are exploring the potential of creating derivatives and analogs of this compound to expand its applications. Modifications at different positions of the molecule could lead to enhanced biological activities or improved material properties. This approach aligns with current trends in personalized medicine and targeted material design.

Safety considerations for handling 1-[4-(1,3-Benzothiazol-2-yl)piperazin-1-yl]-2-chloropropan-1-one follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during handling. Material safety data sheets provide detailed information for researchers working with this chemical.

The intellectual property landscape surrounding this compound includes several patents covering its synthesis methods and potential applications. This reflects the commercial interest in its development and the recognition of its value in various industries. Researchers should be aware of these patents when considering commercial applications of their work.

In conclusion, 1-[4-(1,3-Benzothiazol-2-yl)piperazin-1-yl]-2-chloropropan-1-one (CAS No. 2411265-62-6) represents a versatile chemical entity with significant potential across multiple disciplines. Its unique structural features, combined with the growing understanding of its properties and applications, position it as an important compound in contemporary chemical research. As studies continue to uncover new aspects of its behavior and utility, this molecule is likely to remain at the forefront of innovation in both pharmaceutical and material science fields.